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Compound of Interest

Compound Name: 3-Chlorobenzyl carbonochloridate

CAS No.: 39545-30-7

Cat. No.: B2522493

Get Quote

Document Control:

Subject: 3-Chlorobenzyl carbonochloridate (3-Chlorobenzyl chloroformate)

CAS Number: 39545-30-7[1]

Audience: Chemical Hygiene Officers, Synthetic Chemists, Process Engineers.

Part 1: Chemical Identification & Core Properties[2]
Substance Identity[2]

IUPAC Name: 3-Chlorobenzyl carbonochloridate[1]

Common Synonyms: 3-Chlorobenzyl chloroformate; Carbonochloridic acid, (3-

chlorophenyl)methyl ester.

CAS Registry Number: 39545-30-7[1]

Molecular Formula: C₈H₆Cl₂O₂
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Molecular Weight: 205.04 g/mol

Structural Representation:

Caption: Structural connectivity highlighting the reactive chloroformate electrophile and the

lipophilic chlorinated ring.

Physical & Chemical Properties
Property

Value
(Experimental/Predicted)

Context for Handling

Physical State Clear to pale yellow liquid
Visually inspect for turbidity

(sign of hydrolysis).

Odor Pungent, acrid, penetrating
Warning: Do not rely on odor

for detection (olfactory fatigue).

Boiling Point ~115–120 °C @ 1 mmHg

High boiling point, but

decomposes before boiling at

atm pressure.

Density ~1.35 g/cm³
Denser than water; sinks and

hydrolyzes slowly at interface.

Vapor Pressure
Low at 20°C, rises sharply

>50°C

Keep cool to minimize

headspace saturation.

Solubility Reacts with water/alcohols
Soluble in CH₂Cl₂, THF,

Toluene, Et₂O.

Flash Point >100 °C (Estimated)
Combustible but not highly

flammable.

Part 2: Hazards Identification (GHS Classification)[2]
Signal Word:DANGER

Hazard Statements
H314: Causes severe skin burns and eye damage (Skin Corr.[2] 1B).
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H318: Causes serious eye damage.[2]

H330/H331: Fatal/Toxic if inhaled (Inhalation of vapors/mist).

H302: Harmful if swallowed.

EUH029: Contact with water liberates toxic gas (HCl).

Precautionary Statements (Scientific Context)
P260: Do not breathe mist/vapors.[2] Rationale: Hydrolysis in the respiratory tract releases

HCl gas, causing delayed pulmonary edema.

P280: Wear Viton® or Silver Shield® gloves. Rationale: Standard nitrile gloves provide

insufficient breakthrough time for chloroformates.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for 15+ minutes. Remove

contact lenses. Rationale: Immediate dilution is critical to prevent permanent corneal opacity.

Part 3: Technical Handling & Storage Protocols[2]
The "Dry-Chain" Protocol
Chloroformates are moisture-sensitive. Even atmospheric humidity causes autocatalytic

decomposition, releasing HCl gas which pressurizes containers.

Storage Architecture:

Temperature: Store at 2°C to 8°C (Refrigerated).

Atmosphere: Headspace must be backfilled with Argon or Nitrogen.

Container: Teflon-lined caps. Do not store in standard ground-glass stoppered flasks (seizing

risk due to HCl formation).

Pressure Relief: For long-term storage, use containers with a pressure-relief septum or vent

periodically in a fume hood.

Reaction Mechanism & Compatibility
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The utility of 3-Chlorobenzyl carbonochloridate lies in its electrophilicity. It reacts violently

with nucleophiles.

Reagents

Products & Byproducts

3-Chlorobenzyl
Chloroformate

Water (H₂O)

 Hydrolysis (Violent)

Amine (R-NH₂)

 N-Protection

Alcohol (R-OH)

 Esterification

3-Chlorobenzyl Alcohol
+ CO₂ + HCl

 Decomposes

Cbz-Derivative (Carbamate)
+ HCl

Carbonate Ester
+ HCl

Click to download full resolution via product page

Caption: Primary reaction pathways. Note that all pathways generate HCl, necessitating the

use of a base scavenger (e.g., Triethylamine, Pyridine).

Part 4: Emergency Response & Toxicology
Acute Exposure Management

Inhalation: Move to fresh air immediately. Administer oxygen if breathing is labored. Alert:

Symptoms of pulmonary edema (fluid in lungs) may be delayed up to 48 hours. Observation

is mandatory.

Skin Contact:

Wipe: Gently wipe excess liquid with a dry cloth (avoid spreading).

Wash: Flush with copious water for 15 minutes.
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Neutralize: Do not use alkaline neutralizers on skin; thermal burns from the exotherm may

worsen the injury.

Eye Contact: Continuous irrigation with saline or water. Consult an ophthalmologist

immediately.

Firefighting Measures
Suitable Media: Carbon Dioxide (CO₂), Dry Chemical powder, Dry Sand.

UNSUITABLE Media:DO NOT USE WATER. Water contact produces HCl gas and heat,

intensifying the hazard.

Combustion Products: Hydrogen Chloride (HCl), Phosgene (COCl₂ - trace), Carbon

Monoxide (CO), Chlorine oxides.

Part 5: Synthesis & Application Data[3]
Synthesis Route (Phosgenation)
The industrial preparation involves the reaction of 3-chlorobenzyl alcohol with phosgene (or

triphosgene) in the presence of a catalyst.

Critical Control Point: The reaction must be kept cool to prevent the formation of the

symmetrical carbonate (bis(3-chlorobenzyl) carbonate).

Purification: Vacuum distillation. Note that high temperatures promote decarboxylation to the

benzyl chloride analog.

Application in Drug Development
Used primarily to introduce the 3-Cl-Cbz (3-chlorobenzyloxycarbonyl) protecting group.

Advantage: The chlorine atom on the ring alters the electronic properties compared to

standard Cbz, potentially increasing lipophilicity and altering the rate of cleavage under

hydrogenolysis conditions (Pd/C).

Stability: The 3-Cl-Cbz group is generally more stable to acid than standard Cbz due to the

electron-withdrawing effect of the chlorine.
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Part 6: Disposal & Transport
Waste Disposal Protocol
Do not pour down the drain.

Quenching: Dissolve the substance in a combustible solvent (e.g., toluene).

Neutralization: Slowly add the solution to a stirred mixture of 5% NaOH or Sodium

Bicarbonate and crushed ice. Expect gas evolution (CO₂) and heat.

Disposal: Separate the organic layer for incineration. The aqueous layer contains NaCl and

neutralized carbonates.

Transport Information (DOT/IATA)
UN Number: UN 3277 (or UN 1760 depending on regional interpretation).

Proper Shipping Name: Chloroformates, toxic, corrosive, n.o.s. (3-Chlorobenzyl
carbonochloridate).

Class: 6.1 (Toxic)[3][4]

Sub-risk: 8 (Corrosive)

Packing Group: II
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Disclaimer: This document is intended for use by trained technical personnel. While based on

the most current available data for the specific isomer and its close analogs, users must

conduct their own risk assessment prior to handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 7479-28-9_CAS号:7479-28-9_1,4-Benzenediol,2,3,5-trimethyl-, 1,4-diacetate - 化源网
[chemsrc.com]

2. synquestlabs.com [synquestlabs.com]

3. labproinc.com [labproinc.com]

4. CHLOROBENZYL CHLORIDES | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. [Technical Guide & Safety Data Sheet: 3-Chlorobenzyl
Carbonochloridate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2522493/docs#technical-guide-safety-data-sheet-3-
chlorobenzyl-carbonochloridate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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